1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide
1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide
1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide, is an impurity of Citalopram, which is an inhibitor of serotonin (5-HT) uptake. It is used as an antidepressant.
Brand Name:
Vulcanchem
CAS No.:
64372-56-1
VCID:
VC0195642
InChI:
InChI=1S/C20H23FN2O2/c1-23(2)11-3-10-20(16-5-7-17(21)8-6-16)18-9-4-14(19(22)24)12-15(18)13-25-20/h4-9,12H,3,10-11,13H2,1-2H3,(H2,22,24)
SMILES:
CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C(=O)N)C3=CC=C(C=C3)F
Molecular Formula:
C20H23FN2O2
Molecular Weight:
342.4 g/mol
1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide
CAS No.: 64372-56-1
Impurities
VCID: VC0195642
Molecular Formula: C20H23FN2O2
Molecular Weight: 342.4 g/mol
Purity: > 95%
| CAS No. | 64372-56-1 |
|---|---|
| Product Name | 1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide |
| Molecular Formula | C20H23FN2O2 |
| Molecular Weight | 342.4 g/mol |
| IUPAC Name | 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carboxamide |
| Standard InChI | InChI=1S/C20H23FN2O2/c1-23(2)11-3-10-20(16-5-7-17(21)8-6-16)18-9-4-14(19(22)24)12-15(18)13-25-20/h4-9,12H,3,10-11,13H2,1-2H3,(H2,22,24) |
| Standard InChIKey | LYYWQJNKWCANAC-UHFFFAOYSA-N |
| SMILES | CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C(=O)N)C3=CC=C(C=C3)F |
| Canonical SMILES | CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C(=O)N)C3=CC=C(C=C3)F |
| Appearance | White to Off-White Solid |
| Melting Point | 125-127°C |
| Description | 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide, is an impurity of Citalopram, which is an inhibitor of serotonin (5-HT) uptake. It is used as an antidepressant. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | rac-Citalopam Carboxamide; USP Citalopram Related Compound A; 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide |
| PubChem Compound | 10193515 |
| Last Modified | Nov 11 2021 |
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